Cas no 1805576-94-6 (Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate)

• Product Name: Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate
• CAS No: 1805576-94-6
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954622
• Update Time: 2025-05-19

Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-3-9(11)6(4-12)2-7(8)5-13/h2-3H,4H2,1H3
• InChI Key： PNDGMYGJHNXRAO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=C(C#N)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate

Research Briefing on Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate (CAS: 1805576-94-6) in Chemical Biology and Pharmaceutical Applications

Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate (CAS: 1805576-94-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity, which allows for further functionalization to create targeted drug candidates. This briefing summarizes the latest research findings, synthetic methodologies, and potential applications of this compound in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized its reactive bromo and chloromethyl groups to introduce additional pharmacophores, resulting in compounds with enhanced selectivity and potency against BTK, a target for autoimmune diseases and B-cell malignancies. The study reported IC50 values in the low nanomolar range, underscoring the compound's potential in optimizing kinase inhibitor scaffolds.

In addition to kinase inhibitors, Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate has been investigated in the context of PROTAC (Proteolysis Targeting Chimera) development. A 2024 preprint on bioRxiv described its incorporation into bifunctional molecules designed to degrade oncogenic proteins. The chloromethyl group was leveraged to attach E3 ligase ligands, while the cyano and ester functionalities facilitated linker optimization. Preliminary data indicated successful degradation of target proteins in cellular models, suggesting its utility in next-generation therapeutic modalities.

From a synthetic chemistry perspective, recent advancements in green chemistry have explored more sustainable routes to produce Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate. A 2023 Organic Process Research & Development article detailed a solvent-free mechanochemical synthesis, achieving higher yields (85%) compared to traditional methods while reducing hazardous waste. This approach aligns with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes.

Analytical characterization of Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate has also seen progress, with a 2024 Journal of Pharmaceutical and Biomedical Analysis paper introducing a novel UPLC-MS/MS method for its quantification in complex reaction mixtures. The method demonstrated excellent linearity (R² > 0.999) across a wide concentration range (0.1-100 μg/mL), addressing previous challenges in monitoring this intermediate during multi-step syntheses.

Looking forward, the unique structural features of Methyl 5-bromo-4-chloromethyl-2-cyanobenzoate continue to inspire innovative applications. Ongoing research (as per recent conference abstracts from the 2024 ACS Spring Meeting) is exploring its use in DNA-encoded library synthesis and as a building block for covalent inhibitors targeting cysteine residues. These developments position this compound as a valuable tool in the medicinal chemist's repertoire for addressing challenging therapeutic targets.